6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H13FN6S
• Molecular Weight: 376.4 g/mol
• IUPAC Name: 6-(2-fluorophenyl)-3-(5-methyl-1-phenylpyrazol-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H13FN6S/c1-12-15(11-21-25(12)13-7-3-2-4-8-13)17-22-23-19-26(17)24-18(27-19)14-9-5-6-10-16(14)20/h2-11H,1H3
• InChI Key: IJLNFIYAVVKZSW-UHFFFAOYSA-N
• SMILES: CC1=C(C=NN1C2=CC=CC=C2)C3=NN=C4N3N=C(S4)C5=CC=CC=C5F

Description

6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as FPTT, is a novel triazole-thiadiazole derivative that has gained significant attention due to its potential applications in the field of medicinal chemistry. FPTT is a potent and selective inhibitor of the enzyme PDE5, which is involved in the regulation of cyclic guanosine monophosphate (cGMP) signaling pathways.

Mechanism of Action

6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exerts its pharmacological effects by inhibiting the enzyme PDE5, which is responsible for the degradation of cGMP. By inhibiting PDE5, 6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole increases the levels of cGMP, which in turn leads to vasodilation, smooth muscle relaxation, and increased blood flow. 6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole also inhibits the proliferation and migration of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have several biochemical and physiological effects. In a study conducted by Chen et al., 6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole was found to significantly decrease the mean pulmonary arterial pressure and increase the cardiac output in rats with monocrotaline-induced PAH. 6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to increase the levels of cGMP in the corpus cavernosum, leading to improved erectile function. Furthermore, 6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to induce apoptosis in human breast cancer cells by activating caspase-3 and caspase-9.

Advantages and Limitations for Lab Experiments

6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments, including its high potency and selectivity for PDE5 inhibition, as well as its ability to induce apoptosis in cancer cells. However, 6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has some limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research and development of 6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential area of investigation is the use of 6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in combination with other drugs for the treatment of PAH, ED, and cancer. Another area of interest is the development of 6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole analogs with improved solubility and bioavailability. Furthermore, the potential use of 6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a diagnostic tool for the detection of PDE5 expression in cancer cells warrants further investigation.

Synthesis Methods

The synthesis of 6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that includes the reaction of 2-fluorobenzoyl chloride with 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, followed by the reaction of the resulting intermediate with thiosemicarbazide and triethylorthoformate. The final product is obtained after cyclization of the intermediate with sodium hydride in dimethylformamide. The purity of 6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be increased by recrystallization from ethanol.

Scientific Research Applications

6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential application in the treatment of various diseases such as pulmonary arterial hypertension (PAH), erectile dysfunction (ED), and cancer. In a study conducted by Zhang et al., 6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole was found to have potent vasorelaxant effects on isolated rat pulmonary arteries, indicating its potential use in the treatment of PAH. 6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to improve erectile function in diabetic rats by increasing the levels of cGMP in the corpus cavernosum. Furthermore, 6-(2-fluorophenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit anticancer activity by inducing apoptosis in human breast cancer cells.